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Compound of Interest

Compound Name: Padgg

Cat. No.: B15439620

Introduction

Agrobacterium tumefaciens is a soil bacterium widely utilized in plant biotechnology for its
natural ability to transfer a segment of its DNA, known as T-DNA (transfer DNA), into the plant
genome.[1][2] This capability has been harnessed by molecular biologists to introduce genes of
interest into plants for various research and agricultural applications, including crop
improvement and the production of therapeutic proteins. The process relies on the use of a
binary vector system, which separates the T-DNA region from the virulence (vir) genes required
for the transfer process.[1]

The pADGG vector is a state-of-the-art binary vector designed for efficient gene delivery and
expression in plants. While the specific characteristics of the "|pADGG" vector are proprietary,
this document outlines generalized protocols for its transformation into common Agrobacterium
tumefaciens strains such as EHA105, GV3101, AGL-1, and LBA4404.[3][4] These protocols are
based on established methods of electroporation and freeze-thaw, which are widely used for
introducing plasmid DNA into Agrobacterium.

Key Features of a Typical Binary Vector (Assumed for pADGG)

o T-DNA Region: Flanked by Left and Right Border sequences, this region contains the gene
of interest and a plant-selectable marker (e.g., resistance to kanamycin or hygromycin).

o Bacterial Selectable Marker: Allows for the selection of Agrobacterium cells that have
successfully taken up the pADGG vector (e.g., resistance to spectinomycin or kanamycin).
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» Origin of Replication: Includes origins for replication in both E. coli (for cloning and plasmid

propagation) and Agrobacterium.

Experimental Workflow Overview

The general workflow for transforming the pADGG vector into Agrobacterium involves
preparing competent cells, introducing the plasmid DNA, and selecting for successful

transformants.
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Phase 1: Preparation

Streak Agrobacterium Strain
on LB Agar

Y

Inoculate Single Colony
in Liquid Culture

Y

Grow to Mid-Log Phase
(OD600 = 0.5-1.0)

Y

Prepare Competent Cells

Phase 2: Transformation
\4

Mix Competent Cells
with pADGG Vector DNA

Transformation
(Electroporation or Freeze-Thaw)

Phase 3: Recovery & Selection
Y

Incubate in Recovery Medium
(e.g., SOC or YEB)

Plate on Selective Agar

Incubate at 28°C
for 2-3 Days

Verify Colonies by PCR
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Competent Cell Preparation

Grow Agrobacterium culture
to OD600 = 0.6-0.7

A

Harvest cells by centrifugation
at4°C

y

Wash cell pellet multiple times
with ice-cold, sterile 10% glycerol

y

Resuspend in 10% glycerol
and store at -80°C

Electroporation
'

Thaw competent cells on ice

Add 1-3 pl of pADGG plasmid DNA
to 50-80 pl of cells

Transfer mixture to a
chilled 2 mm electroporation cuvette

Apply electrical pulse

Recovery ¢nd Plating

Immediately add 1 ml of cold
SOC medium to the cuvette

Incubate at 28°C with shaking
for 2-4 hours

Plate on selective LB agar

Incubate at 28°C for 2-3 days
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Competent Cell Preparation

Grow Agrobacterium culture

to mid-log phase (OD600 = 0.5-1.0)

Harvest cells by centrifugation
at 4°C

Resuspend pellet in
ice-cold 20 mM CaCl2

Aliguot and store at -80°C

Transfopmation

Thaw competent cells on ice

Add 1-2 pg of pADGG plasmid DNA

Incubate on ice for 5 minutes

Flash-freeze in liquid nitrogen
for 5 minutes

Thaw in a 37°C water bath
for 5 minutes

Recovery and Plating

Add 1 ml of YEB or LB medium

Incubate at 28°C with shaking
for 2-4 hours

Plate on selective agar

Incubate at 28°C for 2-3 days
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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